![molecular formula C14H10Br2N2O2 B5731327 4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5731327.png)
4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide, also known as BBBC, is a chemical compound that has been widely used in scientific research for its unique properties. This compound belongs to the class of carboximidamide derivatives, which are known for their diverse biological activities. BBBC has been synthesized using various methods and has shown potential in various scientific applications.
Mechanism of Action
The exact mechanism of action of 4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide is not fully understood. However, it has been suggested that this compound inhibits the activity of matrix metalloproteinases by binding to the catalytic zinc ion in the active site of the enzyme. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. This property makes this compound a potential candidate for the treatment of various diseases such as cancer, arthritis, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide has several advantages for lab experiments. It is easy to synthesize and has shown potential in various scientific applications. However, there are also some limitations to the use of this compound in lab experiments. This compound is a relatively new compound, and its properties and mechanisms of action are not fully understood. Further research is needed to fully understand the potential of this compound in various scientific applications.
Future Directions
There are several future directions for the research on 4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide. One of the future directions is to investigate the potential of this compound in the treatment of various diseases such as cancer, arthritis, and cardiovascular diseases. Further research is also needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent. Another future direction is to investigate the potential of this compound as a diagnostic tool for the detection of various diseases. Overall, the future directions for the research on this compound are vast, and further research is needed to fully understand the potential of this compound in various scientific applications.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential in various scientific applications. It has been synthesized using different methods and has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. Although there are some limitations to the use of this compound in lab experiments, the future directions for the research on this compound are vast, and further research is needed to fully understand the potential of this compound in various scientific applications.
Synthesis Methods
4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide can be synthesized using different methods. One of the most commonly used methods is the reaction between 4-bromoaniline and 3-bromobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with cyanamide to form this compound. Other methods include the reaction between 4-bromoaniline and 3-bromobenzoic acid followed by the reaction with cyanamide or the reaction between 4-bromoaniline and 3-bromobenzonitrile followed by the reaction with cyanamide.
Scientific Research Applications
4-bromo-N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide has been widely used in scientific research for its unique properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. This property makes this compound a potential candidate for the treatment of various diseases such as cancer, arthritis, and cardiovascular diseases.
properties
IUPAC Name |
[(Z)-[amino-(4-bromophenyl)methylidene]amino] 3-bromobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Br2N2O2/c15-11-6-4-9(5-7-11)13(17)18-20-14(19)10-2-1-3-12(16)8-10/h1-8H,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPDUQDGSIXFSEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)ON=C(C2=CC=C(C=C2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Br2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.